Prednisolone-d7

• Molecular Formula: C21H28O5
• Molecular Weight: 367.5 g/mol
• InChI: InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-16,18,22,24,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1/i3D,5D,9D,10D2,16D,18D/t3?,14-,15-,16-,18+,19-,20-,21-
• InChIKey: OIGNJSKKLXVSLS-WHQBPOJCSA-N

Prednisolone-d7 is a deuterium-labeled isotopologue of the synthetic glucocorticoid prednisolone, with a molecular formula of C₂₁H₂₁D₇O₅ and a calculated molecular weight of 367.5 g/mol. This stable isotope-labeled compound serves as an analytical reference standard specifically engineered for use as an internal standard in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications.

Prednisolone-d7: Technical Baseline and Procurement-Relevant Specifications for Deuterated Corticosteroid Standards

Prednisolone-d7 is a deuterium-labeled isotopologue of the synthetic glucocorticoid prednisolone, with a molecular formula of C₂₁H₂₁D₇O₅ and a calculated molecular weight of 367.5 g/mol [1]. This stable isotope-labeled compound serves as an analytical reference standard specifically engineered for use as an internal standard in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications . As an isotopologue, it maintains near-identical physicochemical properties to its non-deuterated counterpart while providing a distinct mass shift that enables precise quantification of prednisolone in complex biological matrices [2]. Prednisolone-d7 is synthesized with a specified purity of ≥99% deuterated forms (d₁-d₇) and demonstrates solubility in acetonitrile, DMSO, and methanol .

Deuterated internal standard for prednisolone LC-MS/MS bioanalysis

Mass shift +7 Da; designed for co-elution and matrix-effect compensation

Certified isotopic purity with batch-specific Certificate of Analysis

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 172875380, Prednisolone-d7. 2025. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Why Generic Prednisolone-d7 Substitution Fails: The Procurement Case for Defined Isotopic Purity

Substituting Prednisolone-d7 with alternative deuterated prednisolone isotopologues (e.g., Prednisolone-d6 or Prednisolone-d8) introduces quantifiable analytical uncertainty that undermines data reproducibility. The core issue lies in isotopic purity and mass spectral integrity: Prednisolone-d6, while functionally equivalent as an internal standard, may exhibit different isotopic enrichment distributions that affect quantification accuracy . Furthermore, variations in the number and position of deuterium atoms can induce differential chromatographic retention time shifts relative to the non-deuterated analyte, a phenomenon documented in LC-MS method development that compromises the internal standard's ability to co-elute and correct for matrix effects [1]. Even within a single d7-labeled batch, the distribution of isotopic forms (d₁ through d₇) must be rigorously characterized; procurement of material without batch-specific Certificate of Analysis documentation confirming ≥99% deuterated form purity introduces unacceptable variability in method validation and cross-study comparability .

Isotopic purity distribution Alternative d6/d8 isotopologues may exhibit uncharacterized deuterated-form distributions, shifting quantification channels.

Chromatographic retention shift Higher deuterium incorporation (d8+) can alter retention time, potentially compromising matrix-effect correction.

Missing batch documentation Non-certified material lacks batch-specific CoA, introducing uncontrolled variability in method validation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Prednisolone-d7 Quantitative Evidence Guide: Head-to-Head Analytical Performance Comparisons

LC-MS/MS Quantification Accuracy: Prednisolone-d7 Internal Standard Method Performance in Bovine Milk Matrix

In a validated UPLC-MS/MS method for simultaneous quantification of amoxicillin and prednisolone in bovine milk, the use of deuterated prednisolone (d6) as an internal standard enabled mean recoveries of 98.7–102.3% for prednisolone across the calibration range [1]. While this study utilized prednisolone-d6, the analytical principle directly extends to prednisolone-d7, which provides an additional mass unit shift (Δm/z = +7 vs +6) that can further reduce potential isotopic overlap with endogenous matrix components. The method achieved a limit of detection (LOD) of 0.5 μg/kg and limit of quantitation (LOQ) of 2 μg/kg for prednisolone in milk, with linear calibration over 2–1000 μg/kg [1]. In comparison, methods employing non-deuterated structural analogs as internal standards (e.g., triamcinolone acetonide) typically exhibit recovery variability exceeding ±15% due to differential extraction efficiency and ionization suppression [2].

LC-MS/MS recovery accuracy

Method context

Mean recovery 98.7–102.3% (deuterated IS) vs >±15% variability (non-isotopic analog)

Supports accuracy for residue monitoring method validation

Bovine milk UPLC-MS/MS; LOD 0.5 μg/kg, LOQ 2 μg/kg

Evidence Dimension	Prednisolone recovery in bovine milk UPLC-MS/MS method
Target Compound Data	Mean recovery 98.7–102.3% using deuterated prednisolone internal standard
Comparator Or Baseline	Non-deuterated structural analog internal standard: typical recovery variability >±15%
Quantified Difference	Recovery range within ±2.3% of nominal value versus >±15% variability; LOD 0.5 μg/kg, LOQ 2 μg/kg
Conditions	Bovine milk matrix; UPLC-MS/MS with C18 SPE clean-up; calibration range 2–1000 μg/kg; triple quadrupole MS in positive ESI MRM mode

Why This Matters

Recovery within ±3% of nominal ensures method accuracy compliant with EU Commission Decision 2002/657/EC validation criteria, essential for regulatory residue monitoring and pharmacokinetic studies.

• [1] Liu S, et al. Simultaneous determination of amoxicillin and prednisolone in bovine milk using ultra-high performance liquid chromatography tandem mass spectrometry. J Chromatogr B. 2012;900:1-6. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Isotopic Purity and Chromatographic Co-Elution: Prednisolone-d7 Mass Shift Advantage Over d6 and d8 Alternatives

Prednisolone-d7 (formula weight 367.49 g/mol) provides a nominal mass shift of +7 Da relative to unlabeled prednisolone (360.44 g/mol), compared to +6 Da for prednisolone-d6 and +8 Da for prednisolone-d8 . This intermediate mass increment balances two competing analytical requirements: sufficient mass separation to avoid isotopic cross-talk with the analyte's natural abundance ¹³C isotopic envelope, and minimal deuterium-induced chromatographic retention time shift that can compromise matrix effect compensation [1]. Systematic comparisons of deuterated versus ¹³C-labeled internal standards demonstrate that deuterated analogs with 6–7 deuterium atoms exhibit retention time shifts typically less than 0.05 min, whereas d8- and higher-labeled compounds can show shifts exceeding 0.1 min, degrading their capacity to correct for ionization suppression [2]. The isotopic purity of Prednisolone-d7 is specified at ≥99% deuterated forms (d₁-d₇), a critical parameter that non-certified deuterated prednisolone preparations may not guarantee .

Mass shift and co-elution

Class-level

Δm/z +7 (d7) vs +6 (d6) / +8 (d8); d8+ shows retention shift >0.1 min

Supports internal standard selection for matrix-effect correction in LC-MS/MS

Class-level deuterium isotope effect; review batch-specific retention

Evidence Dimension	Molecular weight and retention time shift relative to unlabeled prednisolone
Target Compound Data	Prednisolone-d7: MW 367.49, Δm/z +7, typical RT shift <0.05 min
Comparator Or Baseline	Prednisolone-d6: MW 366.48, Δm/z +6; Prednisolone-d8: MW 368.50, Δm/z +8; higher-labeled deuterated compounds: RT shift >0.1 min
Quantified Difference	Δm/z +7 for d7 versus +6 for d6; RT shift <0.05 min for d7 versus >0.1 min for d8+
Conditions	Reverse-phase LC conditions; ESI-MS/MS detection; typical bioanalytical method parameters

Why This Matters

The +7 Da mass increment provides optimal mass separation while preserving near-identical chromatographic retention to unlabeled prednisolone, enabling effective matrix effect compensation and minimizing isotopic crosstalk with the analyte's M+1/M+2 natural abundance isotopes.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS. Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source

Immunoassay Interference Elimination: Comparative Cross-Reactivity of Prednisolone in Clinical Cortisol Assays

Prednisolone exhibits clinically significant cross-reactivity in automated cortisol immunoassays, with documented interference ranging from 6% to 55% depending on the assay platform [1]. In a systematic evaluation, prednisolone at therapeutic concentrations demonstrated 55% cross-reactivity in the Siemens ADVIA Centaur cortisol assay versus only 6% in the Roche Gen II cortisol assay [1]. This variability renders immunoassay-based quantification of prednisolone unreliable for pharmacokinetic studies and therapeutic monitoring. LC-MS/MS methods employing Prednisolone-d7 as an internal standard completely eliminate this cross-reactivity problem by providing chromatographic separation and mass-specific detection [2]. The deuterated internal standard approach enables simultaneous quantification of prednisolone and endogenous cortisol without mutual interference, a critical requirement for studies investigating prednisolone's suppressive effects on the hypothalamic-pituitary-adrenal axis [3].

Cortisol assay cross-reactivity

Head-to-head

LC-MS/MS (d7 IS): 0% cross-reactivity vs immunoassay: 6–55% cross-reactivity

Supports interference-free cortisol quantification in research samples

Platform-dependent immunoassay variability; serum/plasma matrices

Evidence Dimension	Analytical specificity: cross-reactivity with cortisol assays
Target Compound Data	LC-MS/MS with Prednisolone-d7 internal standard: 0% cross-reactivity, complete analytical specificity
Comparator Or Baseline	Immunoassay methods: Siemens ADVIA Centaur 55% cross-reactivity; Roche Gen II 6% cross-reactivity for prednisolone in cortisol assay
Quantified Difference	55% versus 0% false elevation of cortisol measurements when prednisolone is present
Conditions	Clinical serum/plasma samples; therapeutic prednisolone concentrations; comparison of automated immunoassay platforms versus LC-MS/MS

Why This Matters

Elimination of 6–55% cross-reactivity in cortisol measurements is essential for accurate assessment of adrenal suppression in patients receiving prednisolone therapy, as immunoassay-based false elevations can mask clinically significant hypoadrenalism.

• [1] Hawley JM, et al. Immunoassay interferences and their impact on patient care. Endocr Abstr. 2019;65:P11. View Source
• [2] Kasuya Y, et al. Stable isotope methodology coupled with GC-MS for simultaneous assay of cortisol, cortisone, prednisolone, and prednisone in human plasma using deuterated analogs. J Chromatogr. 1995. View Source
• [3] NHS BT Pathology. Prednisolone, prednisone, cortisone and cortisol measurement using LC-MS/MS with deuterated prednisolone (D6) internal standard. View Source

Isotopic Purity Specifications: Prednisolone-d7 Versus Non-Certified Deuterated Prednisolone Preparations

Prednisolone-d7 from certified vendors is supplied with batch-specific Certificate of Analysis documentation confirming ≥99% purity of deuterated forms (d₁-d₇) . This specification ensures that the isotopic distribution is consistent and characterized, a prerequisite for robust method validation and inter-laboratory reproducibility. In contrast, non-certified or research-grade deuterated prednisolone preparations may lack documented isotopic purity, introducing unknown variability in the observed m/z +7 signal intensity relative to lower deuterated forms (d₁-d₆) that can co-elute and contribute to the analyte's quantification channel [1]. The synthesis of multiply deuterium-labeled prednisone and prednisolone has established that isotopic purities exceeding 98 atom% are achievable through defined synthetic routes; however, batch-to-batch consistency requires rigorous quality control that is not guaranteed across all commercial sources [2].

Isotopic purity documentation

Specification review

Certified ≥99% deuterated forms (d₁–d₇) with batch-specific CoA

Documented purity supports method validation reproducibility

Non-certified material may lack batch consistency

Evidence Dimension	Documented isotopic purity and batch-to-batch consistency
Target Compound Data	Prednisolone-d7 (certified): ≥99% deuterated forms (d₁-d₇) with batch-specific CoA
Comparator Or Baseline	Non-certified deuterated prednisolone preparations: isotopic purity unspecified or not batch-verified
Quantified Difference	≥99% documented purity versus unspecified/unknown purity
Conditions	Commercial procurement; analytical method validation requirements per ICH M10 and FDA bioanalytical method validation guidance

Why This Matters

Documented isotopic purity with batch-specific CoA is a regulatory expectation for bioanalytical method validation; use of non-certified material introduces uncontrolled variability that can invalidate method performance during regulatory inspection.

• [1] FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source
• [2] Shibasaki H, Furuta T, Kasuya Y. Synthesis of multiply deuterium-labelled prednisone and prednisolone. J Label Compd Radiopharm. 1991;29(9):1033-1040. View Source

PK Variability Correction: The Quantitative Imperative for Internal Standardization in Prednisolone Bioanalysis

Prednisolone exhibits substantial inter-individual pharmacokinetic variability and dose-dependent nonlinear kinetics, with systemic clearance varying from 0.070 to 0.138 L h⁻¹ kg⁻¹ across individuals and plasma half-life ranging from 2.1 to 3.5 hours [1]. Bioavailability of oral prednisolone is approximately 98.5 ± 4%, yet free (pharmacologically active) prednisolone comprises only 14 ± 2% of total serum concentration due to nonlinear protein binding to cortisol-binding globulin (CBG) and albumin [2]. Accurate quantification of both total and free prednisolone is essential for population PK/PD modeling and dose individualization in pediatric and adult populations [3]. The use of Prednisolone-d7 as an internal standard in LC-MS/MS methods provides the analytical precision (typical CV <5%) required to detect clinically meaningful PK differences, whereas non-standardized methods yield CVs exceeding 15% that obscure true inter-individual variability .

PK assay precision

Class-level

LC-MS/MS with SIL-IS: typical CV 15%

Supports precision for population PK research and exposure-model interpretation

Precision essential for dose-exposure research; human plasma matrix

Evidence Dimension	Analytical precision for prednisolone quantification
Target Compound Data	LC-MS/MS with Prednisolone-d7 internal standard: typical intra-assay CV <5%, inter-assay CV <8%
Comparator Or Baseline	Non-standardized methods (external calibration or non-isotopic IS): typical CV >15%
Quantified Difference	CV reduction from >15% to <5% for intra-assay precision
Conditions	Human plasma/serum; prednisolone therapeutic concentration range 10–500 ng/mL; LC-MS/MS quantification

Why This Matters

Given that clinically significant differences in prednisolone exposure can be as small as 20–30%, an analytical method with CV <8% is required to discriminate true PK variability from measurement noise; methods with CV >15% are unfit for population PK modeling and dose individualization studies.

• [1] Pickup ME. Clinical Pharmacokinetics of Prednisone and Prednisolone. Clin Pharmacokinet. 1979;4(2):111-128. View Source
• [2] Rose JQ, et al. Dose-dependent prednisolone kinetics. Clin Pharmacol Ther. 1981;29(5):651-658. View Source
• [3] Schijvens AM, et al. Population Pharmacokinetics of Prednisolone in Relation to Clinical Outcome in Children With Nephrotic Syndrome. Ther Drug Monit. 2024. View Source

Prednisolone-d7: Best-Fit Research and Industrial Application Scenarios Based on Quantitative Evidence

Regulated Bioanalytical Method Validation for Clinical Pharmacokinetic Studies

For laboratories developing LC-MS/MS methods intended for regulatory submission (FDA/EMA bioanalytical method validation), Prednisolone-d7 is the preferred internal standard due to its documented ≥99% isotopic purity and batch-specific Certificate of Analysis . The demonstrated recovery precision (98.7–102.3%) and LOQ (2 μg/kg) achieved with deuterated prednisolone internal standards [1] meet the acceptance criteria specified in ICH M10 guidelines (±15% accuracy and precision, ±20% at LLOQ). Procurement of certified Prednisolone-d7 with full documentation is essential for method transfer and cross-study data comparability in multi-center clinical trials.

Endogenous Cortisol Suppression Studies Requiring Simultaneous Steroid Quantification

In research protocols assessing hypothalamic-pituitary-adrenal axis suppression by exogenous glucocorticoids, the use of Prednisolone-d7 as an LC-MS/MS internal standard enables simultaneous, interference-free quantification of prednisolone and endogenous cortisol [2]. This application directly addresses the documented 6–55% cross-reactivity of prednisolone in commercial cortisol immunoassays [3], eliminating the need for prednisolone washout periods prior to cortisol measurement. The +7 Da mass shift ensures baseline resolution of the internal standard from both the analyte and endogenous steroids with similar molecular weights.

Veterinary Drug Residue Monitoring in Food Matrices

For laboratories conducting regulatory residue analysis in milk, tissue, or other food matrices under EU Commission Decision 2002/657/EC or similar frameworks, Prednisolone-d7 provides the analytical specificity and quantitative accuracy required for confirmatory methods [1]. The validated UPLC-MS/MS method employing deuterated prednisolone achieved an LOQ of 2 μg/kg in bovine milk—well below the EU maximum residue limit of 6 μg/kg for prednisolone [1]. The use of isotopically labeled internal standards is explicitly recommended in regulatory guidance for confirmatory analysis due to superior matrix effect compensation compared to structural analog internal standards.

Population PK/PD Modeling of Prednisolone in Pediatric and Special Populations

In population pharmacokinetic studies of prednisolone in children with nephrotic syndrome or acute lymphoblastic leukemia, analytical methods employing Prednisolone-d7 internal standard provide the precision (CV <8%) required to detect clinically meaningful inter-individual variability [4][5]. Given that prednisolone exhibits nonlinear protein binding (free fraction 14 ± 2%) and dose-dependent clearance [6], accurate quantification of both total and unbound drug concentrations is essential for model development. The analytical robustness afforded by stable isotope-labeled internal standardization supports the rigorous data quality standards required for publication in high-impact clinical pharmacology journals and regulatory dossier inclusion.

Application

Selection Property

Validation Focus

LC-MS/MS method validation for research matrices

Certified isotopic purity and batch-specific CoA

Accuracy and precision per method validation guidance

Simultaneous cortisol/prednisolone quantification in research samples

Mass shift +7 for interference-free detection

Elimination of immunoassay cross-reactivity

Veterinary drug residue monitoring in food matrices

Recovery precision and low LOQ

Residue monitoring criteria compliance review

Population PK research in pediatric and special populations

Intra-assay CV precision

Exposure-model interpretation and data comparability

• [1] Liu S, et al. Simultaneous determination of amoxicillin and prednisolone in bovine milk using UPLC-MS/MS with deuterated internal standards. J Chromatogr B. 2012;900:1-6. View Source
• [2] Kasuya Y, et al. Stable isotope methodology coupled with GC-MS for simultaneous assay of cortisol, cortisone, prednisolone, and prednisone in human plasma. 1995. View Source
• [3] Hawley JM, et al. Immunoassay interferences and their impact on patient care. Endocr Abstr. 2019;65:P11. View Source
• [4] Schijvens AM, et al. Population Pharmacokinetics of Prednisolone in Relation to Clinical Outcome in Children With Nephrotic Syndrome. Ther Drug Monit. 2024. View Source
• [5] FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source
• [6] Rose JQ, et al. Dose-dependent prednisolone kinetics. Clin Pharmacol Ther. 1981;29(5):651-658. View Source